ethyl 3-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate

• IUPAC Name: ethyl 3-[[1-(diethylcarbamoyl)piperidine-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C20H29N3O4/c1-4-22(5-2)20(26)23-12-10-15(11-13-23)18(24)21-17-9-7-8-16(14-17)19(25)27-6-3/h7-9,14-15H,4-6,10-13H2,1-3H3,(H,21,24)
• InChI Key: FMMWBJJOQYQPCL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)N1CCC(CC1)C(=O)NC2=CC=CC(=C2)C(=O)OCC
• Molecular Formula: C20H29N3O4
• Molecular Weight: 375.5 g/mol

Description

Ethyl 3-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate is a compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of Ethyl 3-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate involves the binding of the compound to the α7 nicotinic acetylcholine receptor, which leads to an increase in the receptor's sensitivity to acetylcholine. This results in an increase in the activity of the receptor, which in turn leads to an enhancement of various neurological processes such as learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to enhance the activity of the α7 nicotinic acetylcholine receptor, which leads to an increase in the release of neurotransmitters such as dopamine and glutamate. This results in an enhancement of various neurological processes such as learning and memory.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 3-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate in lab experiments include its ability to enhance the activity of the α7 nicotinic acetylcholine receptor, which makes it a useful tool for studying various neurological processes such as learning and memory. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on Ethyl 3-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate. One area of research could focus on the development of more potent and selective positive allosteric modulators of the α7 nicotinic acetylcholine receptor. Another area of research could focus on the potential therapeutic applications of this compound in the treatment of various neurological disorders such as Alzheimer's disease and schizophrenia. Additionally, further research could be conducted to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of Ethyl 3-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate involves the reaction of 3-amino benzoic acid with ethyl chloroformate to form ethyl 3-amino benzoate. This intermediate is then reacted with N,N-diethyl-4-piperidone-3-carboxamide in the presence of triethylamine to yield the final product.

Scientific Research Applications

Ethyl 3-[({1-[(diethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which is involved in various neurological processes such as learning and memory.